Methyl 4-((6-bromobenzo[d]thiazol-2-yl)(3-(dimethylamino)propyl)carbamoyl)benzoate hydrochloride

• IUPAC Name: methyl 4-[(6-bromo-1,3-benzothiazol-2-yl)-[3-(dimethylamino)propyl]carbamoyl]benzoate;hydrochloride
• InChI: InChI=1S/C21H22BrN3O3S.ClH/c1-24(2)11-4-12-25(21-23-17-10-9-16(22)13-18(17)29-21)19(26)14-5-7-15(8-6-14)20(27)28-3;/h5-10,13H,4,11-12H2,1-3H3;1H
• InChI Key: YRHBIJFIAIWOHY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC=C(C=C3)C(=O)OC.Cl
• Molecular Formula: C21H23BrClN3O3S
• Molecular Weight: 512.8 g/mol

Description

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have been investigated for their potential as antitumor and cytotoxic agents. For instance, researchers synthesized [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on human tumor cell lines. .

Antimicrobial Properties

Thiazoles play a crucial role in the development of antimicrobial drugs. Notable examples include sulfathiazole (an antimicrobial drug) and Ritonavir (an antiretroviral drug). .

Antifungal Activity

Thiazoles also contribute to antifungal drug development. .

Quorum-Sensing Inhibition

In the LasB system, certain thiazole derivatives exhibit quorum-sensing inhibition. For instance, compounds 3, 6, and 7 demonstrated promising activity against LasB, a key enzyme involved in bacterial virulence. .

Antioxidant Properties

Thiazole derivatives have been studied for their antioxidant potential. .

Other Applications

Beyond the mentioned fields, thiazoles are also relevant in areas such as neuroprotection, diuretics, and anti-inflammatory agents. .

Future Directions

The future directions of research on this compound could involve further exploration of its potential biological activities, given that thiazole derivatives have shown diverse biological activities. Additionally, more research could be done to explore its synthesis and chemical reactions.

Mechanism of Action

Target of Action

The compound contains a benzo[d]thiazol-2-yl moiety, which is a common structural component in many biologically active compounds . .

Mode of Action

The mode of action would depend on the specific targets of the compound. Compounds containing a benzo[d]thiazol-2-yl moiety have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Pathways

Without specific studies on this compound, it’s difficult to determine the exact biochemical pathways it affects. Compounds with similar structures have been found to interact with a variety of biochemical pathways .

Result of Action

The molecular and cellular effects of the compound would depend on its specific targets and mode of action. As mentioned earlier, compounds containing a benzo[d]thiazol-2-yl moiety have been found to exhibit a wide range of biological activities .